Cas no 287917-96-8 (4-bromo-1-methyl-pyrazole-3-carbaldehyde)

4-bromo-1-methyl-pyrazole-3-carbaldehyde structure

287917-96-8 structure

Product Name:4-bromo-1-methyl-pyrazole-3-carbaldehyde

CAS No:287917-96-8

MF:C₅H₅BrN₂O

MW:189.009999990463

MDL:MFCD00103235

CID:248792

PubChem ID:2735595

Update Time:2025-04-19

4-bromo-1-methyl-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1-methyl-1H-pyrazole-3-carbaldehyde
- 4-Bromo-1-Methylpyrazole-3-Carboxaldehyde
- 4-Bromo-1-methyl-1H-pyrazole-3-carboxaldehyde
- 1H-Pyrazole-3-carboxaldehyde,4-bromo-1-methyl-
- 4-bromo-1-methylpyrazole-3-carbaldehyde
- 4-Bromo-1-Methyl-1H-Pyrazole-5-Carbaldehyde
- 1H-Pyrazole-3-carboxaldehyde, 4-bromo-1-methyl-
- 4-Bromo-3-formyl-1-methyl-1H-pyrazole
- PubChem23668
- KGIYMMPLYIITLL-UHFFFAOYSA-N
- BBL104321
- STK349052
- SBB020579
- 4-bromo-1-methyl-pyrazole-3-carbaldehyde
- AKOS005167221
- 287917-96-8
- FT-0617710
- SB21946
- SCHEMBL671732
- SY064638
- DTXSID90370820
- MFCD00103235
- Z1201619120
- PS-3090
- CS-0042930
- AMY11933
- EN300-396067
- DB-067990
- MDL： MFCD00103235
- Inchi： 1S/C5H5BrN2O/c1-8-2-4(6)5(3-9)7-8/h2-3H,1H3
- InChI Key： KGIYMMPLYIITLL-UHFFFAOYSA-N
- SMILES： BrC1C(C=O)=NN(C)C=1

Computed Properties

Exact Mass: 187.95900
Monoisotopic Mass: 187.95853 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 189.01
XLogP3: 0.7
Topological Polar Surface Area: 34.9

Experimental Properties

Density: 1.73±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 70 °C
Boiling Point: 275.2±20.0 ºC (760 Torr),
Flash Point: 120.2±21.8 ºC,
Refractive Index: 1.621
Solubility: Slightly soluble (3.6 g/l) (25 º C),
PSA: 34.89000
LogP: 0.99510
Sensitiveness: Air Sensitive

4-bromo-1-methyl-pyrazole-3-carbaldehyde Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26;S37/39
Storage Condition：Inert atmosphere,2-8°C

4-bromo-1-methyl-pyrazole-3-carbaldehyde Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-bromo-1-methyl-pyrazole-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM111489-1g	4-bromo-1-methyl-1H-pyrazole-3-carbaldehyde	287917-96-8	95+%	1g	$99	2021-08-06
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4-bromo-1-methyl-pyrazole-3-carbaldehyde Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:287917-96-8)4-BROMO-1-METHYL-1H-PYRAZOLE-5-CARBALDEHYDE

Order Number:sfd17280

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

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